Cas no 123580-71-2 (2-Chloro-1-(4-(4-methylbenzyl)piperazin-1-yl)ethan-1-one)

2-Chloro-1-(4-(4-methylbenzyl)piperazin-1-yl)ethan-1-one structure
123580-71-2 structure
Product Name:2-Chloro-1-(4-(4-methylbenzyl)piperazin-1-yl)ethan-1-one
CAS No:123580-71-2
MF:C14H19ClN2O
MW:266.766462564468
CID:1094811
PubChem ID:19297280
Update Time:2025-04-20

2-Chloro-1-(4-(4-methylbenzyl)piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-(4-(4-methylbenzyl)piperazin-1-yl)ethan-1-one
    • 123580-71-2
    • AKOS022189419
    • Inchi: 1S/C14H19ClN2O/c1-12-2-4-13(5-3-12)11-16-6-8-17(9-7-16)14(18)10-15/h2-5H,6-11H2,1H3
    • InChI Key: DWZZHZDOSIQKEE-UHFFFAOYSA-N
    • SMILES: ClCC(N1CCN(CC2C=CC(C)=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 266.1185909g/mol
  • Monoisotopic Mass: 266.1185909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 23.6Ų
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